Cas no 58042-03-8 (Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-)

• Product Name: Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-
• CAS No: 58042-03-8
• MF: C₁₄H₁₁Cl₂NO₄
• MW: 328.147442102432
• CID: 343281
• PubChem ID: 43319796
• Update Time: 2025-04-19

Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-[(2,4-dichlorophenyl)methoxy]-3-nitro-
• [4-[(2,4-dichlorophenyl)methoxy]-3-nitrophenyl]methanol
• 4-(2,4-dichlorobenzyloxy)-3-nitrobenzyl alcohol
• 58042-03-8
• SCHEMBL11703752
• {4-[(2,4-Dichlorophenyl)methoxy]-3-nitrophenyl}methanol
• DTXSID70655829
• NYRDAKQGNYVKNI-UHFFFAOYSA-N

• Inchi： 1S/C14H11Cl2NO4/c15-11-3-2-10(12(16)6-11)8-21-14-4-1-9(7-18)5-13(14)17(19)20/h1-6,18H,7-8H2
• InChI Key： NYRDAKQGNYVKNI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(CO)=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 327.00663
• Monoisotopic Mass: 327.0065132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6